molecular formula C19H14N2O3 B6510732 6-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one CAS No. 950283-24-6

6-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one

Cat. No.: B6510732
CAS No.: 950283-24-6
M. Wt: 318.3 g/mol
InChI Key: HKZPISGXJYOIQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the coumarin family, a class of heterocyclic molecules widely studied for their biological and pharmacological properties. The structure comprises a 6-methyl-substituted coumarin core fused to a 1,2,4-oxadiazole ring bearing a 2-methylphenyl group at position 2. The oxadiazole moiety enhances metabolic stability and influences binding affinity to biological targets, while the methyl groups modulate lipophilicity and steric interactions.

Properties

IUPAC Name

6-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]chromen-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H14N2O3/c1-11-7-8-16-13(9-11)10-15(19(22)23-16)18-20-17(21-24-18)14-6-4-3-5-12(14)2/h3-10H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HKZPISGXJYOIQX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC2=C(C=C1)OC(=O)C(=C2)C3=NC(=NO3)C4=CC=CC=C4C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H14N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

318.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Coumarin Derivatives with Oxadiazole Substituents

  • E594-0113 (7-(diethylamino)-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one): This analog differs by a diethylamino group at position 7 of the coumarin core. The electron-donating diethylamino group increases solubility in polar solvents and may enhance fluorescence properties, making it suitable for imaging applications.
  • 3-(5-Phenyl-1,2,4-oxadiazol-3-yl)chromone (Compound 11 in ): Replacing the coumarin core with a chromone (benzopyran-4-one) reduces π-π stacking interactions due to the absence of the coumarin lactone oxygen. However, the phenyl-oxadiazole substituent retains similar electronic properties.

Coumarin Derivatives with Other Heterocycles

  • 3-(2-Aminooxazol-5-yl)-2H-chromen-2-one Derivatives (–3): Replacing oxadiazole with oxazole introduces an additional NH group, enabling hydrogen bonding. For example, 3-(2-(4-methoxybenzylideneamino)oxazol-5-yl)-2H-chromen-2-one () shows moderate antimicrobial activity (65% yield, Rf 0.34) but lower thermal stability (m.p. 190–192°C) compared to oxadiazole analogs. The oxadiazole ring’s higher electronegativity may confer greater metabolic resistance .
  • 6-Bromo-3-(1H-pyrazol-3-yl)-2H-chromen-2-one () :
    Pyrazole-substituted coumarins exhibit distinct electronic profiles due to the pyrazole’s aromatic nitrogen atoms. These compounds are synthesized via cyclocondensation and demonstrate antitubercular activity, though their ADMET profiles vary compared to oxadiazole derivatives .

Non-Coumarin Oxadiazole-Containing Compounds

  • C22 (3-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2-methylphenyl)piperidine-1-carboxamide): This non-coumarin oxadiazole derivative () showed superior antitubercular activity in silico, with high binding affinity to InhA (enoyl-ACP reductase). The fluorophenyl group enhances target specificity compared to the target compound’s 2-methylphenyl group, suggesting that electronic tuning of the aryl substituent impacts efficacy .

Comparative Data Table

Compound Name / ID Core Structure Heterocycle Key Substituents Notable Properties/Activities Reference
6-methyl-3-[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]-2H-chromen-2-one Coumarin 1,2,4-Oxadiazole 6-methyl, 2-methylphenyl Structural analog to bioactive hybrids
E594-0113 Coumarin 1,2,4-Oxadiazole 7-diethylamino, 2-methylphenyl Enhanced solubility, imaging potential
3-(2-(4-Methoxybenzylideneamino)oxazol-5-yl)-2H-chromen-2-one Coumarin Oxazole 4-methoxybenzylideneamino Antimicrobial activity (65% yield)
C22 Piperidine-carboxamide 1,2,4-Oxadiazole 4-fluorophenyl, 2-methylphenyl Antitubercular (InhA inhibition)
3-(5-Phenyl-1,2,4-oxadiazol-3-yl)chromone Chromone 1,2,4-Oxadiazole Phenyl Synthesized via Cu-catalyzed cyclization

Key Research Findings and Implications

Synthetic Flexibility : The target compound’s oxadiazole ring can be synthesized via methods analogous to those used for chromone-oxadiazole hybrids (e.g., Cu-catalyzed cyclization) .

Biological Relevance : Oxadiazole substituents improve metabolic stability compared to oxazole or pyrazole analogs, as seen in antitubercular and enzyme-inhibitory compounds .

Substituent Effects : The 2-methylphenyl group balances lipophilicity and steric bulk, while electron-withdrawing groups (e.g., 4-fluorophenyl in C22) enhance target binding in antimicrobial contexts .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.